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Compound of Interest

Compound Name:
Anti-DCBLD2/ESDN Antibody

(FA19-1)

Cat. No.: B15616150 Get Quote

This technical support center provides guidance on the storage, stability, and handling of the

FA19-1 antibody. The information is compiled from general best practices for recombinant

antibodies of the IgG isotype. For lot-specific information, always refer to the Certificate of

Analysis (CoA) provided by the manufacturer.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for the FA19-1 antibody?

A1: The FA19-1 antibody, a human CLCP1 antibody, is recommended to be stored at -80°C for

long-term use.[1] This temperature helps to preserve the antibody's activity and prevents

degradation over time.

Q2: Can I store the FA19-1 antibody at -20°C?

A2: While -80°C is the recommended temperature for long-term storage, many antibodies can

be safely stored at -20°C. However, it is crucial to use a non-frost-free freezer to avoid

repeated freeze-thaw cycles that can damage the antibody. For optimal stability, referring to the

manufacturer's CoA is always the best practice.

Q3: How should I handle the FA19-1 antibody upon arrival?

A3: Upon receiving the antibody, it is recommended to centrifuge the vial briefly at 10,000 x g

for 20 seconds to collect the solution at the bottom. Subsequently, you should aliquot the

antibody into smaller, single-use volumes to minimize freeze-thaw cycles.
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Q4: Is it necessary to aliquot the FA19-1 antibody?

A4: Yes, aliquoting is highly recommended. It minimizes the damage caused by repeated

freezing and thawing and reduces the risk of contamination from multiple pipetting from a

single vial. Aliquots should ideally be no smaller than 10 μL to avoid significant concentration

changes due to evaporation and adsorption to the vial surface.

Q5: How many times can I freeze and thaw the FA19-1 antibody?

A5: It is best to avoid multiple freeze-thaw cycles as this can lead to antibody denaturation and

aggregation, reducing its binding capacity. Aliquoting the antibody for single-use is the most

effective way to prevent this.

Q6: What is the shelf life of the FA19-1 antibody?

A6: The specific shelf life for a particular lot of the FA19-1 antibody will be provided on its

Certificate of Analysis.[1] With proper storage at -80°C, most antibodies can remain stable for

years.

Data Presentation
Table 1: Recommended Storage Conditions for FA19-1 Antibody
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Condition Temperature Duration Notes

Long-term Storage -80°C Years

Recommended for

preserving antibody

integrity.[1]

Intermediate-term

Storage
-20°C Months to a year

Use a non-frost-free

freezer. Avoid

repeated freeze-thaw

cycles.

Short-term Storage 4°C 1-2 weeks

Acceptable for

immediate use after

thawing an aliquot.

Shipping Ambient Temperature Short periods

Many antibodies are

stable for a week at

room temperature,

allowing for ambient

shipping. However,

they should be stored

under recommended

conditions

immediately upon

receipt.

Table 2: Factors Affecting FA19-1 Antibody Stability
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Factor Impact on Stability Recommendations

Freeze-Thaw Cycles

Can cause denaturation and

aggregation, leading to loss of

activity.

Aliquot the antibody into

single-use volumes to

minimize freeze-thaw events.

Storage Temperature

Sub-optimal temperatures can

lead to degradation or

aggregation.

Store at -80°C for long-term

stability.[1]

Contamination
Microbial growth can degrade

the antibody.

Handle the antibody using

sterile techniques. Consider

adding a preservative like

sodium azide (0.02%) for

storage at 4°C, but be aware

of its incompatibility with

certain assays.

Dilution
Antibodies are less stable at

low concentrations.

Prepare working dilutions fresh

just before use and do not

store them for extended

periods.

Light Exposure
Important for conjugated

antibodies.

While FA19-1 is not specified

as conjugated, it is good

practice to protect all

antibodies from prolonged light

exposure.

Experimental Protocols
Protocol 1: Aliquoting the FA19-1 Antibody

Preparation: Before opening, briefly centrifuge the vial at 10,000 x g for 20 seconds to

ensure all the antibody solution is at the bottom.

Aliquoting: On a sterile surface, carefully open the vial. Using a sterile pipette, dispense the

antibody into low-protein-binding microcentrifuge tubes in volumes appropriate for a single

experiment (e.g., 10-20 µL).
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Labeling: Clearly label each aliquot with the antibody name, concentration, and date.

Storage: Immediately place the aliquots in a -80°C freezer for long-term storage.

Protocol 2: Testing FA19-1 Antibody Stability with Western Blot

This protocol outlines a method to assess the stability of the FA19-1 antibody after a disruptive

event (e.g., multiple freeze-thaw cycles, prolonged storage at 4°C).

Sample Preparation:

Control: Use a freshly thawed aliquot of the FA19-1 antibody that has been stored

correctly at -80°C.

Test Sample: Use the aliquot of the FA19-1 antibody that has been subjected to the

condition you are testing (e.g., 5 freeze-thaw cycles).

Western Blot Procedure:

Run SDS-PAGE with a lysate from cells expressing CLCP1.

Transfer the proteins to a PVDF or nitrocellulose membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1

hour at room temperature.

Incubate separate membranes with the control and test antibody samples at the

recommended dilution overnight at 4°C.

Wash the membranes three times with TBST for 10 minutes each.

Incubate with a suitable HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membranes again as in the previous step.

Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the

results.
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Analysis: Compare the band intensity for the target protein (CLCP1) between the control and

the test sample. A significant decrease in band intensity in the test sample lane would

indicate a loss of antibody activity and stability.

Mandatory Visualizations
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FA19-1 Antibody Storage Workflow
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Click to download full resolution via product page

Caption: Decision workflow for proper storage of the FA19-1 antibody upon receipt.
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Troubleshooting FA19-1 Antibody Performance

Poor Experimental Result
(e.g., weak/no signal)

Was the antibody stored correctly?
(-80°C, minimal freeze-thaw)

Yes
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No
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Potential Cause:
Antibody degradation
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Use a fresh, properly stored aliquot

 Re-run experiment 

Is the experimental protocol optimized?

Yes

 Yes 

No
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Issue persists:
Contact Technical Support

Solution:
Optimize protocol

(e.g., antibody concentration, incubation time)

 Re-run experiment 
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Caption: Logical workflow for troubleshooting poor experimental results with the FA19-1

antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Human CLCP1 Antibody (FA19-1, Research Use) [nebulabio.com]

To cite this document: BenchChem. [FA19-1 Antibody Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616150#fa19-1-antibody-storage-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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